Cas no 175135-17-8 (2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)-)

• Product Name: 2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)-
• CAS No: 175135-17-8
• MF: C₈H₄BrF₃N₂S
• MW: 297.094969749451
• CID: 136303
• PubChem ID: 2736428
• Update Time: 2025-06-23

2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)-
• 4-bromo-6-(trifluoromethyl)-1,3-dihydrobenzimidazole-2-thione
• 4-Bromo-6-(trifluoromethyl)benzimidazole-2-thiol
• 4-Bromo-2-mercapto-6-(trifluoromethyl)benzimidazole
• 4-bromo-6-(trifluoromethyl)-1H-benzo[d]imidazole-2-thiol
• 4-Bromo-6-(trifluoromethyl)benzimidazole-2-thiol97%
• 4-Bromo-6-(trifluoromethyl)benzimidazole-2-thiol 97%
• SCHEMBL8050197
• FT-0617846
• DTXSID90371357
• 175135-17-8
• MFCD00067737
• AKOS015911736
• 4-Bromo-6-(trifluoromethyl)-1,3-dihydro-2H-benzimidazole-2-thione
• XUDUCQCVVBSDGY-UHFFFAOYSA-N
• A811721
• DB-044005
• 4-Bromo-1,3-Dihydro-6-(Trifluoromethyl)-2H-Benzimidazole-2-Thione

• MDL： MFCD00067737
• Inchi： 1S/C8H4BrF3N2S/c9-4-1-3(8(10,11)12)2-5-6(4)14-7(15)13-5/h1-2H,(H2,13,14,15)
• InChI Key： XUDUCQCVVBSDGY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2=C1NC(N2)=S

Computed Properties

• Exact Mass: 295.92300
• Monoisotopic Mass: 295.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.432
• Melting Point: >300°C
• Boiling Point: >300
• Flash Point: 172.6°C
• Refractive Index: 1.612
• PSA: 67.48000
• LogP: 3.63290
• Sensitiveness: Stench

2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)-

2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)-: A Comprehensive Overview

The compound 2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)- (CAS No. 175135-17-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzimidazole derivatives, which are known for their versatile properties and wide-ranging uses in drug discovery and material science. The structure of this compound features a benzimidazole ring system with a thione functional group at position 2, a bromine atom at position 4, and a trifluoromethyl group at position 6. These substituents contribute to its unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of benzimidazole derivatives with tailored functionalities. The introduction of the trifluoromethyl group at position 6 imparts enhanced stability and lipophilicity to the molecule, making it an attractive candidate for drug development. Additionally, the presence of the bromine atom at position 4 introduces electron-withdrawing effects, which can modulate the electronic properties of the benzimidazole ring system. This modulation is crucial for optimizing the compound's interactions with biological targets, such as enzymes or receptors.

One of the most promising applications of 2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)- lies in its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that certain benzimidazole derivatives exhibit potent inhibitory activity against kinases, which are critical players in cell signaling and oncogenesis. The thione group in this compound is particularly significant as it can act as a reactive site for covalent binding to cysteine residues in enzyme active sites. This property makes it a valuable lead compound for developing targeted therapies against cancer and other diseases.

Furthermore, the bromine atom at position 4 enhances the compound's ability to undergo further chemical modifications. This feature is advantageous in medicinal chemistry, where functional groups are often introduced or modified to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For example, bromination can facilitate subsequent nucleophilic substitutions or cross-coupling reactions, enabling the creation of diverse analogs with improved bioavailability or efficacy.

In terms of synthesis, benzimidazole derivatives like this compound are typically prepared through multi-step processes involving cyclization reactions. The synthesis of 2H-Benzimidazole-2-thione often begins with the reaction of o-aminothiophenol with carbonyl compounds under acidic conditions. Subsequent bromination and trifluoromethylation steps are then employed to introduce the desired substituents at specific positions on the ring system. These reactions require precise control over reaction conditions to ensure high yields and product purity.

Recent research has also explored the use of benzimidazole derivatives in materials science. For example, certain derivatives have been investigated as potential candidates for organic electronics due to their conjugated π-systems and redox properties. The presence of electron-withdrawing groups like bromine and trifluoromethyl can further tune these properties, making them suitable for applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). While this particular compound has not yet been extensively studied in these contexts, its structure suggests that it could be a valuable addition to this growing field.

In conclusion, 2H-Benzimidazole-2-thione,4-bromo-1,3-dihydro-6-(trifluoromethyl)- represents a compelling example of how structural modifications can enhance the functionality and applicability of benzimidazole derivatives. With its unique combination of substituents and promising biological activity profiles, this compound holds significant potential in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, it is likely to play an increasingly important role in advancing both fields.